Cas no 70894-75-6 ((4-Methylphenyl)methyl(propan-2-yl)amine)

• Product Name: (4-Methylphenyl)methyl(propan-2-yl)amine
• CAS No: 70894-75-6
• Molecular Formula: C₁₁H₁₇N
• Molecular Weight: 163.25938
• MDL: MFCD08060641
• CID: 858868
• PubChem ID: 17155633

(4-Methylphenyl)methyl(propan-2-yl)amine Properties

Names and Identifiers

• N-(4-Methylbenzyl)propan-2-amine
• N-(4-Methylbenzyl)propan-2-amine hydrochloride
• AG-G-77195
• CTK5D3130
• Isopropyl (4-methylphenyl)-amine
• Isopropyl-(4-methyl-benzyl)-amin
• isopropyl-(4-methylbenzyl)amine
• ISOPROPYL-(4-METHYL-BENZYL)-AMINE
• N-(4-methylbenzyl)propan-2-amine(SALTDATA: FREE)
• N-isopropyl-p-methylbenzylamine
• SureCN8851013
• 4-Methyl-N-(1-methylethyl)benzenemethanamine
• C78416
• N-(4-Methylbenzyl)-2-propanamine
• N-(4-Methylphenylmethyl)isopropylamine
• CHEMBL3229274
• BS-36238
• AM101171
• MFCD08060641
• EN300-32098
• Isopropyl-(4-methyl-benzyl)amine
• AKOS000163553
• SCHEMBL8851013
• [(4-methylphenyl)methyl](propan-2-yl)amine
• N-[(4-Methylphenyl)methyl]propan-2-amine
• 70894-75-6
• FT-0683189
• DTXSID90589334
• DB-319710
• isopropyl(4-methylbenzyl)amine hydrochloride
• ALBB-015146
• ISOPROPYL[(4-METHYLPHENYL)METHYL]AMINE

• MDL： MFCD08060641
• InChIKey： OOCHMURHBNXLEJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17N/c1-9(2)12-8-11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3
• SMILES： CC(C)NCC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 163.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 163.136099547g/mol
• Heavy Atom Count: 12
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• Boiling Point: 229 ºC
• Flash Point: 89 ºC
• Density: 0.903